Cas no 946409-27-4 (Pentafluorophenyl 2-pyrid-4-ylpyrimidine-5-carboxylate)

• Product Name: Pentafluorophenyl 2-pyrid-4-ylpyrimidine-5-carboxylate
• CAS No: 946409-27-4
• MF: C₁₆H₆F₅N₃O₂
• MW: 367.22976064682
• CID: 867847
• PubChem ID: 24229734
• Update Time: 2025-04-19

Pentafluorophenyl 2-pyrid-4-ylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pentafluorophenyl 2-pyrid-4-ylpyrimidine-5-carboxylate
• (2,3,4,5,6-pentafluorophenyl) 2-pyridin-4-ylpyrimidine-5-carboxylate
• Pentafluorophenyl 2-pyridin-4-ylpyrimidine-5-carboxylate
• 946409-27-4
• A845031
• 2-pyridin-4-yl-5-pyrimidinecarboxylic acid (2,3,4,5,6-pentafluorophenyl) ester
• (2,3,4,5,6-pentafluorophenyl) 2-(4-pyridyl)pyrimidine-5-carboxylate
• DTXSID30640438
• pentafluorophenyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate

• Inchi： 1S/C16H6F5N3O2/c17-9-10(18)12(20)14(13(21)11(9)19)26-16(25)8-5-23-15(24-6-8)7-1-3-22-4-2-7/h1-6H
• InChI Key： BXINIWMAHRQYJF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C1C=NC(C2C=CN=CC=2)=NC=1)=O)F)F)F)F

Computed Properties

• Exact Mass: 367.03800
• Monoisotopic Mass: 367.03801725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.97000
• LogP: 3.45330